Cas no 1805213-46-0 (2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide)

• Product name: 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
• CAS No: 1805213-46-0
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4800766

2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)2-1-11-6(9)4(3(2)12)15(10,13)14/h1,5H,(H3,9,11,12)(H2,10,13,14)
• InChI Key： RXNKUOXZLWXLQA-UHFFFAOYSA-N
• SMILES： S(C1C(C(C(F)F)=CNC=1N)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• Topological Polar Surface Area: 124
• XLogP3: 0.2

Additional information on 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

Research Brief on 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS: 1805213-46-0): Recent Advances and Applications

The compound 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS: 1805213-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel enzyme inhibitors, particularly those targeting sulfonamide-based therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide, emphasizing its scalability and purity. The study demonstrated that the compound could be efficiently synthesized through a multi-step process involving fluorination and sulfonamide formation, with a yield exceeding 85%. The structural integrity of the compound was confirmed using NMR and mass spectrometry, paving the way for its use in further pharmacological studies.

Another pivotal study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's inhibitory effects on carbonic anhydrase isoforms. The results indicated that 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide exhibits selective inhibition against CA IX and CA XII, isoforms that are overexpressed in hypoxic tumor environments. This selectivity suggests its potential as a targeted therapeutic agent for cancer treatment, particularly in combination with existing chemotherapeutic regimens.

Further research has explored the compound's pharmacokinetic properties. A 2024 preclinical study reported favorable absorption and distribution profiles, with minimal off-target effects. The compound demonstrated stability in physiological conditions, making it a promising candidate for oral administration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicated rapid clearance in certain animal models.

In addition to its therapeutic potential, 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide has also been investigated for its role in diagnostic applications. A recent patent application highlighted its use as a fluorescent probe for detecting sulfonamide-binding proteins in cellular assays. This dual functionality—both therapeutic and diagnostic—positions the compound as a versatile tool in precision medicine.

Despite these advancements, gaps in the research persist. For instance, the long-term toxicity profile of the compound remains understudied, and further clinical trials are needed to validate its efficacy in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide represents a promising avenue for drug development, with demonstrated potential in both oncology and diagnostics. Continued research will be essential to fully elucidate its mechanisms of action and therapeutic scope, but the current data underscore its significance as a focal point in modern chemical biology.